![molecular formula C24H24ClN3O3 B254339 4-[(1-benzyl-4-chloro-2,5-dioxopyrrol-3-yl)amino]-N-cyclohexylbenzamide](/img/structure/B254339.png)
4-[(1-benzyl-4-chloro-2,5-dioxopyrrol-3-yl)amino]-N-cyclohexylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[(1-benzyl-4-chloro-2,5-dioxopyrrol-3-yl)amino]-N-cyclohexylbenzamide, also known as BCPAO, is a compound that has been extensively studied for its potential use in scientific research. BCPAO is a small molecule that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for a range of applications.
Mechanism of Action
The mechanism of action of 4-[(1-benzyl-4-chloro-2,5-dioxopyrrol-3-yl)amino]-N-cyclohexylbenzamide is not fully understood, but it is thought to involve the inhibition of certain enzymes and proteins. This compound has been shown to inhibit the activity of HSP90, which is involved in the folding and stabilization of other proteins. This compound has also been shown to inhibit the activity of CK2, which is involved in a variety of cellular processes, including cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. For example, this compound has been shown to induce cell death in cancer cells, possibly through the inhibition of HSP90. This compound has also been shown to inhibit the growth of certain bacteria, including Staphylococcus aureus. Additionally, this compound has been shown to have anti-inflammatory effects, potentially through the inhibition of CK2.
Advantages and Limitations for Lab Experiments
One advantage of using 4-[(1-benzyl-4-chloro-2,5-dioxopyrrol-3-yl)amino]-N-cyclohexylbenzamide in lab experiments is its specificity for certain proteins and enzymes. This compound has been shown to selectively inhibit the activity of HSP90 and CK2, making it a useful tool for studying the role of these proteins in disease processes. However, one limitation of using this compound is its potential toxicity. This compound has been shown to have cytotoxic effects in certain cell types, which could limit its use in certain applications.
Future Directions
There are several potential future directions for research on 4-[(1-benzyl-4-chloro-2,5-dioxopyrrol-3-yl)amino]-N-cyclohexylbenzamide. One area of interest is the development of this compound analogs with improved specificity and reduced toxicity. Another area of interest is the use of this compound as a tool for studying the role of HSP90 and CK2 in disease processes. Additionally, this compound may have potential as a therapeutic agent for the treatment of cancer and other diseases. Further research is needed to fully understand the potential applications of this compound.
In conclusion, this compound is a small molecule that has been extensively studied for its potential use in scientific research. This compound has a variety of biochemical and physiological effects, making it a promising candidate for a range of applications. Its specificity for certain proteins and enzymes makes it a useful tool for studying the role of these proteins in disease processes. However, its potential toxicity may limit its use in certain applications. Further research is needed to fully understand the potential applications of this compound.
Synthesis Methods
The synthesis of 4-[(1-benzyl-4-chloro-2,5-dioxopyrrol-3-yl)amino]-N-cyclohexylbenzamide is a complex process that involves several steps. One common method involves the reaction of 4-chloro-2,5-dioxopyrrolidine-1-yl benzoate with benzylamine in the presence of a catalyst. The resulting intermediate is then reacted with cyclohexylamine and benzoyl chloride to form this compound.
Scientific Research Applications
4-[(1-benzyl-4-chloro-2,5-dioxopyrrol-3-yl)amino]-N-cyclohexylbenzamide has been used in a variety of scientific research applications, including as a tool for studying the role of certain proteins in disease processes. For example, this compound has been shown to inhibit the activity of the protein HSP90, which is involved in the development of cancer. This compound has also been used as a probe to study the activity of other proteins, such as the protein kinase CK2.
properties
Molecular Formula |
C24H24ClN3O3 |
---|---|
Molecular Weight |
437.9 g/mol |
IUPAC Name |
4-[(1-benzyl-4-chloro-2,5-dioxopyrrol-3-yl)amino]-N-cyclohexylbenzamide |
InChI |
InChI=1S/C24H24ClN3O3/c25-20-21(24(31)28(23(20)30)15-16-7-3-1-4-8-16)26-19-13-11-17(12-14-19)22(29)27-18-9-5-2-6-10-18/h1,3-4,7-8,11-14,18,26H,2,5-6,9-10,15H2,(H,27,29) |
InChI Key |
AHDCCMBDIBMFAF-UHFFFAOYSA-N |
SMILES |
C1CCC(CC1)NC(=O)C2=CC=C(C=C2)NC3=C(C(=O)N(C3=O)CC4=CC=CC=C4)Cl |
Canonical SMILES |
C1CCC(CC1)NC(=O)C2=CC=C(C=C2)NC3=C(C(=O)N(C3=O)CC4=CC=CC=C4)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.